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Introduction

Lactate dehydrogenase (LDH) is a critical enzyme in anaerobic glycolysis, catalyzing the
conversion of pyruvate to lactate.[1][2] In many cancer cells, which exhibit a high glycolytic rate
even in the presence of oxygen (the Warburg effect), LDH plays a pivotal role in regenerating
NAD+ to sustain glycolysis and support rapid cell proliferation.[3][4] This dependency makes
LDH an attractive target for cancer therapy. Ldh-IN-1 is a small molecule inhibitor of LDH, and
understanding the potential mechanisms by which cancer cells develop resistance to it is
crucial for its clinical development and for designing effective combination therapies.

This application note provides a detailed framework for utilizing CRISPR-Cas9 genome-wide
screening to identify and validate genes that, when knocked out, confer resistance to Ldh-IN-1.

Data Presentation: Potency of LDH Inhibitors

While specific IC50 values for Ldh-IN-1 are not extensively documented in public literature, the
following table presents data for other known LDH inhibitors to provide a reference for
expected potencies and aid in the design of screening concentrations for Ldh-IN-1. It is
imperative to experimentally determine the IC50 of Ldh-IN-1 in the selected cell line prior to
initiating a CRISPR screen.
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Inhibitor Target(s) IC50 Value Cell Line(s) Reference
Biochemical
GSK2837808A LDHA 2.6 nM [5]
Assay
Biochemical
GNE-140 LDHA/LDHB 59.9 nM [5]
Assay
Biochemical
Compound 7 LDHA 0.36 uM [6]
Assay
NCI-237UTSW,
NCGC00420737  LDHA/LDHB EC50 ~1-4 uM [7]
TPC-1
(R)-GNE-140 LDHA/LDHB EC50 ~1-8 uM NCI-237UTSW [7]
Biochemical
Compound 2 LDHA 13.63 uM [5]
Assay
Biochemical
Compound 10 LDHA 47.2 uyM [5]
Assay

Signaling Pathways and Experimental Workflow
Lactate Dehydrogenase and Glycolysis Signhaling
Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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